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Compound of Interest

Compound Name: 6-methoxy-7-methyl-1H-indole

Cat. No.: B098458 Get Quote

An In-depth Technical Guide to 6-methoxy-7-methyl-1H-indole: Physicochemical Properties,

Synthesis, and Analytical Characterization

Abstract
This technical guide provides a comprehensive overview of 6-methoxy-7-methyl-1H-indole, a

substituted indole derivative of interest in medicinal chemistry and organic synthesis. The

document details the core physicochemical properties, with a primary focus on its molecular

weight and empirical formula. Furthermore, it outlines a representative synthetic pathway and

presents a rigorous, multi-platform analytical workflow for structural verification and purity

assessment. The protocols described herein are designed to be self-validating, providing

researchers, scientists, and drug development professionals with the technical insights

required for the confident synthesis, identification, and application of this compound.

Compound Identification and Core Properties
6-methoxy-7-methyl-1H-indole is a heterocyclic aromatic compound built upon the indole

scaffold. The specific substitution pattern, featuring a methoxy group at the 6-position and a

methyl group at the 7-position, critically influences its chemical reactivity and potential

biological activity.[1] The fundamental identifiers and core properties of the molecule are

summarized below.
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Property Value Source

IUPAC Name 6-methoxy-7-methyl-1H-indole -

CAS Number 19500-05-1 [2]

Molecular Formula C₁₀H₁₁NO [2]

Molecular Weight 161.20 g/mol [2]

Physical Form Solid [3]

Storage
Sealed in dry, room

temperature
[3]

Molecular Structure
The structural arrangement of 6-methoxy-7-methyl-1H-indole is foundational to its chemical

identity. The indole ring system is electron-rich, and the methoxy substituent further enhances

this property, influencing its reactivity in electrophilic substitution reactions.[1][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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